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Compound of Interest

Compound Name: N-Benzoyl-L-alanine

Cat. No.: B556290 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents like N-Benzoyl-L-alanine are paramount for ensuring laboratory safety and

environmental compliance. This guide provides a clear, step-by-step procedure for the safe

disposal of N-Benzoyl-L-alanine, minimizing risks and adhering to standard safety protocols.

Physicochemical and Hazard Data
A summary of key data for N-Benzoyl-L-alanine is presented below, offering a quick reference

for safety and handling.

Property Value Source

Molecular Formula C₁₀H₁₁NO₃ PubChem[1]

Molecular Weight 193.20 g/mol PubChem[1]

GHS Hazard Statements H315: Causes skin irritation PubChem[1]

H319: Causes serious eye

irritation
PubChem[1]

H335: May cause respiratory

irritation
PubChem[1]
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The disposal of N-Benzoyl-L-alanine must be conducted in a manner that ensures the safety

of laboratory personnel and prevents environmental contamination. The following steps outline

the recommended procedure.

Personal Protective Equipment (PPE)
Before handling N-Benzoyl-L-alanine for disposal, ensure you are wearing the appropriate

personal protective equipment to prevent skin and eye contact.[2] This includes:

Chemical-impermeable gloves.[3]

Safety goggles or a face shield that complies with OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European Standard EN166.[4]

A lab coat or other protective clothing to prevent skin exposure.[2]

In cases of dust formation, use a NIOSH-approved respirator.

Spill Management and Collection
In the event of a spill, or when preparing for disposal, follow these steps to safely collect the

material:

Ensure the area is well-ventilated.[3]

Avoid the formation of dust during collection.[4]

Carefully sweep up the solid material and place it into a suitable, clearly labeled, and closed

container for disposal.[4][5]

Waste Disposal
Proper disposal of chemical waste is crucial. Adhere to the following guidelines:

Do not dispose of N-Benzoyl-L-alanine down the drain or into sewer systems.[3]

The recommended method of disposal is through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[3]
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Waste should be classified and disposed of in accordance with all applicable local, state, and

federal regulations.[5] The user is responsible for assigning the correct waste codes based

on the application for which the product was used.[5]

Contaminated Packaging
Containers that have held N-Benzoyl-L-alanine must also be handled correctly:

Containers can be triple-rinsed (or the equivalent) and then offered for recycling or

reconditioning.[3]

Alternatively, the packaging can be punctured to render it unusable for other purposes before

disposal.[3]

Disposal Decision Workflow
The following diagram illustrates the logical steps to follow for the proper disposal of N-
Benzoyl-L-alanine.
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Start: N-Benzoyl-L-alanine Waste

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is this a spill?

2a. Contain and Collect Spill
Avoid Dust Formation

Yes

2b. Place in a Labeled,
Sealed Container

No

3. Determine Disposal Route

Licensed Chemical Destruction
or Controlled Incineration

Approved Method

Do NOT Dispose in Sewer

Prohibited

4. Handle Contaminated Packaging

Triple-Rinse and Recycle/
Recondition

Recycle?

Puncture and Dispose

No Recycle?

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of N-Benzoyl-L-alanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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